Cas no 1173917-28-6 ((2,4-dichloro-3-pyridinyl)acetic Acid)

• Product Name: (2,4-dichloro-3-pyridinyl)acetic Acid
• CAS No: 1173917-28-6
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• MDL: MFCD16609873
• CID: 1206688
• PubChem ID: 53393176
• Update Time: 2025-07-18

(2,4-dichloro-3-pyridinyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (2,4-dichloro-3-pyridinyl)acetic Acid
• 2,4-Dichloropyridine-3-acetic acid
• DTXSID801298571
• 2-(2,4-dichloropyridin-3-yl)acetic acid
• 2,4-Dichloro-3-pyridineacetic acid
• D75678
• 1173917-28-6
• SCHEMBL941115
• AKOS015892024
• CS-0094967
• DB-061008

• MDL： MFCD16609873
• Inchi： 1S/C7H5Cl2NO2/c8-5-1-2-10-7(9)4(5)3-6(11)12/h1-2H,3H2,(H,11,12)
• InChI Key： CPIOFPPOSYJKID-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1CC(=O)O)Cl

Computed Properties

• Exact Mass: 204.9697338g/mol
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on (2,4-dichloro-3-pyridinyl)acetic Acid

(2,4-Dichloro-3-pyridinyl)acetic Acid (CAS No. 1173917-28-6): An Overview of Its Properties, Applications, and Recent Research

(2,4-Dichloro-3-pyridinyl)acetic acid (CAS No. 1173917-28-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring substituted with two chlorine atoms and an acetic acid group. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The chemical structure of (2,4-dichloro-3-pyridinyl)acetic acid is particularly noteworthy. The pyridine ring, a six-membered heterocyclic aromatic compound, provides the molecule with strong electron-withdrawing properties due to the presence of the nitrogen atom. The substitution with two chlorine atoms at the 2 and 4 positions further enhances these properties, making the molecule highly reactive and capable of participating in various chemical reactions. The acetic acid group adds polarity and hydrogen bonding capabilities, which are crucial for its solubility and reactivity in different solvents.

In terms of physical properties, (2,4-dichloro-3-pyridinyl)acetic acid is a white crystalline solid at room temperature. It is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO), which makes it suitable for use in various laboratory and industrial applications. The compound has a melting point of approximately 150°C and a molecular weight of 206.1 g/mol.

The biological activity of (2,4-dichloro-3-pyridinyl)acetic acid has been a subject of extensive research. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties. These effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). Additionally, recent research has explored its potential as a lead compound for the development of new drugs targeting inflammatory diseases.

One of the most promising areas of research involving (2,4-dichloro-3-pyridinyl)acetic acid is its use in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings have opened up new avenues for the development of therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

In the pharmaceutical industry, (2,4-dichloro-3-pyridinyl)acetic acid is often used as an intermediate in the synthesis of various drugs. Its reactivity and functional group versatility make it an ideal starting material for the preparation of more complex molecules with specific biological activities. For example, it can be used to synthesize compounds with antiviral, antibacterial, or anticancer properties.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of (2,4-dichloro-3-pyridinyl)acetic acid. One such method involves the reaction of 2,4-dichloropyridine with acetyl chloride followed by hydrolysis to form the final product. This process has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The environmental impact of (2,4-dichloro-3-pyridinyl)acetic acid has also been studied to ensure its safe use in various applications. Research has shown that this compound is biodegradable under certain conditions and does not pose significant environmental risks when used responsibly. However, proper disposal methods should be followed to prevent any potential contamination.

In conclusion, (2,4-dichloro-3-pyridinyl)acetic acid (CAS No. 1173917-28-6) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable tool for scientific exploration and drug development. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern science.